![molecular formula C11H8O4 B184794 8-methyl-4-oxo-4H-chromene-2-carboxylic acid CAS No. 38243-78-6](/img/structure/B184794.png)
8-methyl-4-oxo-4H-chromene-2-carboxylic acid
Overview
Description
8-Methyl-4-oxo-4H-chromene-2-carboxylic acid is a chemical compound with the molecular formula C11H8O4 . It has a molecular weight of 204.18 . The compound is solid in physical form and is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H8O4/c1-6-3-2-4-7-8(12)5-9(11(13)14)15-10(6)7/h2-5H,1H3,(H,13,14) . This code provides a specific description of the molecule’s structure, including the positions of the atoms and the types of bonds between them.Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 204.18 and a molecular formula of C11H8O4 . The compound is typically stored at room temperature .Scientific Research Applications
Synthesis and Optimization : Zhu et al. (2014) outlined a rapid synthetic method for 4-Oxo-4H-chromene-3-carboxylic acid, a structurally similar compound to 8-methyl-4-oxo-4H-chromene-2-carboxylic acid, emphasizing its importance as an intermediate in the synthesis of biologically active compounds (Zhu et al., 2014).
Pharmacological Applications : Thimm et al. (2013) investigated 6-Bromo-8-(4-[(3)H]methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic Acid, a derivative of this compound, as a potent and selective agonist for the GPR35 receptor, indicating its potential use in studying orphan G protein-coupled receptors (Thimm et al., 2013).
Structural Studies and Antitumor Applications : Li et al. (2013) synthesized 6-tert-butyl-4-phenyl-4H-chromene-2-carboxylic acid, another structurally related compound, for potential use in antitumor antibiotic tetrahydroisoquinoline natural products studies (Li et al., 2013).
Optical Properties : Arif et al. (2022) synthesized and studied the non-linear optical (NLO) properties of chromene derivatives, which include compounds structurally similar to this compound, showcasing their potential in photonic applications (Arif et al., 2022).
Molecular Structure Analysis : Ciolkowski et al. (2009) conducted a study on 2-Methyl-4-oxo-4H-chromene-3-carboxylic acid methyl ester, closely related to the compound , focusing on its structural and conformational aspects (Ciolkowski et al., 2009).
Safety and Hazards
Future Directions
The future directions for the study and application of 8-methyl-4-oxo-4H-chromene-2-carboxylic acid are not explicitly mentioned in the available resources. Given the interest in chromene compounds in various fields of research , it’s possible that future studies could explore the synthesis, properties, and potential applications of this compound in more detail.
Mechanism of Action
Target of Action
The primary targets of 8-methyl-4-oxo-4H-chromene-2-carboxylic acid are currently unknown. This compound is a derivative of chromene, a class of compounds known for their diverse biological activities . .
Mode of Action
Chromene derivatives are known to interact with various biological targets, leading to changes in cellular processes . .
Biochemical Pathways
Given the diverse biological activities of chromene derivatives, it is likely that multiple pathways could be affected
Result of Action
As a chromene derivative, it may share some of the biological activities associated with this class of compounds, such as anti-inflammatory, antioxidant, and anticancer effects . .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with biological targets. For instance, the compound is recommended to be stored at room temperature , suggesting that extreme temperatures could affect its stability.
Properties
IUPAC Name |
8-methyl-4-oxochromene-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O4/c1-6-3-2-4-7-8(12)5-9(11(13)14)15-10(6)7/h2-5H,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGSGLTSKIQNWBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=O)C=C(O2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10357219 | |
Record name | 8-methyl-4-oxo-4H-chromene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10357219 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
38243-78-6 | |
Record name | 8-methyl-4-oxo-4H-chromene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10357219 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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